Cas no 62569-35-1 (Thiourea, N-sec-heptyl-N'-hexyl-)

Thiourea, N-sec-heptyl-N'-hexyl- structure
62569-35-1 structure
Product Name:Thiourea, N-sec-heptyl-N'-hexyl-
CAS No:62569-35-1
MF:C14H30N2S
MW:258.46640253067
CID:439880
PubChem ID:13601515
Update Time:2025-04-19

Thiourea, N-sec-heptyl-N'-hexyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-sec-heptyl-N'-hexyl-
    • 1-heptan-2-yl-3-hexylthiourea
    • DTXSID30544785
    • SCHEMBL11594375
    • N-Heptan-2-yl-N'-hexylthiourea
    • 62569-35-1
    • Inchi: 1S/C14H30N2S/c1-4-6-8-10-12-15-14(17)16-13(3)11-9-7-5-2/h13H,4-12H2,1-3H3,(H2,15,16,17)
    • InChI Key: UGMSMOISSGYLAF-UHFFFAOYSA-N
    • SMILES: S=C(NCCCCCC)NC(C)CCCCC

Computed Properties

  • Exact Mass: 258.2132
  • Monoisotopic Mass: 258.21297014g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 24.06
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